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Efficacy and Safety Comparison

The table below summarizes findings from a prospective clinical trial that directly compared the two

regimens in 310 patients with untreated Graves' disease (serum free thyroxine - fT4 ≥5 ng/dL) [1].

Feature
Methimazole 15 mg + Inorganic
Iodine 38 mg/day (M15+I)

Methimazole 30 mg/day
(M30)

Therapeutic Efficacy

fT4 normalization in ≤30 days 45.3% of patients 24.8% of patients

fT4 normalization in ≤60 days 73.9% of patients 63.1% of patients

Safety Profile

Adverse effects requiring drug

discontinuation

7.5% of patients 14.8% of patients

Remission Rate 19.9% (not statistically significant) 14.8% (not statistically

significant)
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Detailed Experimental Protocol

The following methodology is adapted from the 2015 clinical trial published in Thyroid [1].

1. Study Design & Patient Allocation: A prospective study was conducted with 310 patients who

had untreated Graves' disease and a serum free T4 (fT4) level of ≥5 ng/dL. These patients were
assigned to one of two treatment groups.

2. Treatment Regimens:
Combination Group (M15+I): Received methimazole 15 mg per day plus inorganic iodine (as

potassium iodide) 38.2 mg per day.
Monotherapy Group (M30): Received methimazole 30 mg per day.

3. Treatment Protocol & Titration:
The potassium iodide in the M15+I group was discontinued as soon as the patient's serum fT4

level fell within the normal reference range (0.8-1.6 ng/dL).
The study compared the percentages of patients achieving a normal fT4 level within set

timeframes (≤30, ≤60, or 90 days).
4. Safety Monitoring: Researchers monitored and recorded all adverse effects, particularly those

severe enough to require discontinuation of methimazole.
5. Follow-up for Remission: After the initial treatment phase, remission rates (defined as sustained

normal thyroid function after stopping medication) were compared between the two groups.

Mechanism of Action

The therapeutic rationale for the combination therapy lies in the distinct and complementary mechanisms of

its two components. The following diagram illustrates how methimazole and inorganic iodine work together

to control hyperthyroidism.
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This synergistic action allows the combination of a lower methimazole dose with iodine to control hormone

levels more rapidly than a higher dose of methimazole alone, which only acts on new hormone synthesis [2]

[3].

Key Insights for Professionals

Strategic Advantage: The M15+I regimen is a viable initial therapy for moderate to severe

hyperthyroidism, particularly when a rapid normalization of thyroid hormone levels is clinically desired
and a improved safety profile is prioritized [1].

Safety Rationale: The use of a lower dose of methimazole (15 mg vs. 30 mg) is intrinsically linked to
a lower incidence of adverse effects. Studies confirm that adverse effects from methimazole are

more frequent at higher doses [1] [4].
Application in Special Populations: Inorganic iodine, due to its low teratogenicity and bone marrow

toxicity, is also being investigated for its role in the treatment of Graves' disease in special
populations, such as pregnant patients or those undergoing chemotherapy, where traditional

antithyroid drugs pose higher risks [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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